Cas no 69814-62-6 (Propane,2,2'-[(2-chloroethylidene)bis(oxy)]bis-)

Propane,2,2'-[(2-chloroethylidene)bis(oxy)]bis- structure
69814-62-6 structure
Product Name:Propane,2,2'-[(2-chloroethylidene)bis(oxy)]bis-
CAS No:69814-62-6
MF:C8H17ClO2
MW:180.672382116318
CID:525267
PubChem ID:15596982
Update Time:2025-04-19

Propane,2,2'-[(2-chloroethylidene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Propane,2,2'-[(2-chloroethylidene)bis(oxy)]bis-
    • 2-(2-chloro-1-propan-2-yloxyethoxy)propane
    • 2,2'-[(2-chloroethylidene)bis(oxy)]bispropane
    • 2,2'-((2-Chloroethylidene)bis(oxy))bispropane
    • 2,2'-[(2-chloroethane-1,1-diyl)bis(oxy)]dipropane
    • AI3-08735
    • Propane, 2,2'-((2-chloroethylidene)bis(oxy))bis-
    • NS00061465
    • EINECS 274-128-2
    • 2-{2-Chloro-1-[(propan-2-yl)oxy]ethoxy}propane
    • SCHEMBL3674138
    • 69814-62-6
    • DTXSID60990079
    • Inchi: 1S/C8H17ClO2/c1-6(2)10-8(5-9)11-7(3)4/h6-8H,5H2,1-4H3
    • InChI Key: DYZANRMDXUPKLR-UHFFFAOYSA-N
    • SMILES: ClCC(OC(C)C)OC(C)C

Computed Properties

  • Exact Mass: 180.09181
  • Monoisotopic Mass: 180.0917075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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